(R)-(-)-1-Phenyl-1,2-ethanediol

• IUPAC Name: (1R)-1-phenylethane-1,2-diol
• InChI: InChI=1S/C8H10O2/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8-10H,6H2/t8-/m0/s1
• InChI Key: PWMWNFMRSKOCEY-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)O
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CO)O
• Molecular Formula: C8H10O2
• Molecular Weight: 138.16 g/mol
• CAS No.: 16355-00-3

Description

(R)-(-)-1-Phenyl-1,2-ethanediol, also known as this compound, is a useful research compound. Its molecular formula is C8H10O2 and its molecular weight is 138.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Asymmetric Conversion in Organic Synthesis

(R)-1-phenyl-1,2-ethanediol is a chiral alcohol with significant value in organic synthesis. Nie Yao (2003) described its production from racemates via asymmetric conversion using Candida parapsilosis SYB-1, achieving high optical purity and yield (Nie Yao, 2003).

Biocatalysis for Pharmaceutical Synthesis

Peng et al. (2020) demonstrated the use of (R)-1-phenyl-1,2-ethanediol in the synthesis of β-adrenergic blocking agents. They utilized a recombinant Escherichia coli strain with high enantioselectivity, showcasing its potential in pharmaceutical applications (Peng et al., 2020).

Bioreduction Methods in Chemical Industries

Cui et al. (2017) highlighted the role of (R)-1-phenyl-1,2-ethanediol as a crucial chiral building block in the fine chemical and pharmaceutical industries. They explored efficient bioreduction methods to access this compound (Cui et al., 2017).

Chemoenzymatic Synthesis Approaches

The work of Bencze et al. (2011) involved chemoenzymatic synthesis of aryl-1,2-ethanediols, including (R)- and (S)-1-phenyl-1,2-ethanediols, using a combination of chemical and enzymatic reactions. This method yielded high enantiomeric purity, essential for various chemical applications (Bencze et al., 2011).

Crystal Structure Analysis

Bikas et al. (2019) synthesized 1-phenyl-1,2-ethanediol and characterized its crystal structure. Understanding its molecular interactions can be beneficial in designing materials and pharmaceuticals (Bikas et al., 2019).

Enhancing Biocatalytic Efficiency

Peng et al. (2020) investigated the use of deep eutectic solvents to improve the biocatalytic reduction of 2-hydroxyacetophenone to (R)-1-phenyl-1,2-ethanediol, demonstrating a significant enhancement in catalytic efficiency (Peng et al., 2020).

Enzyme-Coupled Systems in Chiral Alcohol Synthesis

Zhang et al. (2009) developed an enzyme-coupled system for the one-step preparation of (S)-1-phenyl-1,2-ethanediol, which involved recombinant E. coli strains. This method has potential applications in the preparation of chiral alcohols (Zhang et al., 2009).

Discovery in Natural Sources

Zhao et al. (2013) isolated new phenyl-ethanediols from the mushroom Fomes fomentarius, including variants of 1-phenyl-1,2-ethanediol. These compounds exhibited antimicrobial activity, suggesting their potential in medicinal research (Zhao et al., 2013).

Mechanism of Action

Target of Action

®-(-)-1-Phenyl-1,2-ethanediol, also known as ®-1-phenylethane-1,2-diol, is primarily targeted by the enzyme epoxide hydrolase . Epoxide hydrolase is a biocatalyst that enables the racemic preparation of various epoxides and their corresponding diols in enantiopure form .

Mode of Action

The compound interacts with its target, the enzyme epoxide hydrolase, through a process called enantioselective hydrolysis . This process involves the breaking of a chemical bond in the presence of water, where the enzyme preferentially acts on one enantiomer of the compound over the other .

Biochemical Pathways

The primary biochemical pathway affected by ®-(-)-1-Phenyl-1,2-ethanediol is the hydrolysis of epoxides . The compound, acting as a substrate for the enzyme epoxide hydrolase, is converted into a diol in a process that is both efficient and selective for the ®-enantiomer . This pathway is crucial for the synthesis of chiral epoxides, which are important starting materials for the synthesis of active pharmaceutical ingredients and agrochemicals .

Result of Action

The result of the action of ®-(-)-1-Phenyl-1,2-ethanediol is the production of a chiral diol . This product is significant in the field of synthetic chemistry, as it provides a method for the production of chiral epoxides in high yield and purity .

Customer Q & A

Q1: What are the main methods for producing (R)-1-phenylethane-1,2-diol?

A1: Several methods exist for producing (R)-1-phenylethane-1,2-diol:

• Enzymatic hydrolysis of styrene oxide: This method employs epoxide hydrolases (EHs), like those from mung bean [, ] or the evolved EchA-I219F from Agrobacterium radiobacter AD1 [], to enantioselectively hydrolyze racemic styrene oxide. This yields (R)-1-phenylethane-1,2-diol with high enantiomeric excess.
• Asymmetric reduction of 2-hydroxyacetophenone: This method utilizes (R)-specific carbonyl reductases, such as those from Candida parapsilosis [, , , , ], to reduce 2-hydroxyacetophenone to (R)-1-phenylethane-1,2-diol with high enantioselectivity.
• Asymmetric dihydroxylation of styrene: This chemical method uses a chiral catalyst system like DHQD PHAL OPEG OMe/OsO4 with K3Fe(CN)6 as a cooxidant to convert styrene to (R)-1-phenylethane-1,2-diol [].

Q2: How can the efficiency of (R)-1-phenylethane-1,2-diol production be improved?

A2: Several strategies enhance the efficiency of (R)-1-phenylethane-1,2-diol production:

• Enzyme Engineering: Directed evolution can create mutant enzymes with enhanced activity and enantioselectivity, such as the AldO(MVIK) mutant for improved (R)-1-phenylethane-1,2-diol production [].
• Cofactor Regeneration: Coupling (R)-specific carbonyl reductases with formate dehydrogenase or glucose dehydrogenase enables efficient NADH regeneration, significantly improving (R)-1-phenylethane-1,2-diol yield [, , , ].
• Immobilization: Immobilizing recombinant Escherichia coli cells co-expressing enzymes like KgBDH and glucose dehydrogenase can enhance stability, reusability, and product yield [].
• Biphasic Systems: Utilizing organic solvent/buffer biphasic systems, including those with ionic liquids like [C4MIM][PF6], improves substrate solubility, reduces non-enzymatic hydrolysis, and enhances enzyme stability [, ].

Q3: Can (R)-1-phenylethane-1,2-diol be synthesized from renewable resources?

A3: Yes, a six-enzyme cascade incorporating L-phenylalanine biosynthesis pathways with engineered AldO allows (R)-1-phenylethane-1,2-diol synthesis from glycerol or glucose [].

Q4: What are the advantages of using biocatalytic methods for (R)-1-phenylethane-1,2-diol production?

A4: Biocatalytic methods offer several advantages:

Q5: What is the molecular formula and weight of (R)-1-phenylethane-1,2-diol?

A5: (R)-1-phenylethane-1,2-diol has the molecular formula C8H10O2 and a molecular weight of 138.16 g/mol.

Q6: What spectroscopic data are available for (R)-1-phenylethane-1,2-diol?

A6: (R)-1-phenylethane-1,2-diol can be characterized using techniques like 1H NMR and optical rotation []. These methods confirm the structure and determine the enantiomeric excess of the synthesized product.

Q7: What are the primary applications of (R)-1-phenylethane-1,2-diol?

A7: (R)-1-phenylethane-1,2-diol is a crucial chiral building block for pharmaceuticals and fine chemicals. For example, it's used in synthesizing β-adrenergic blocking agents like (S)-γ-[(4-trifluoromethyl)phenoxy]benzenepropanamine maleate (a metabolite of fluoxetine hydrochloride) [] and the overactive bladder drug mirabegron [].